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Compound of Interest

1-(2-
Compound Name:

(Hydroxymethyl)phenyl)ethanol
CAS No.: 57259-71-9

Cat. No.: B2915640

Get Quote

\ J

Target Audience: Research Scientists, Lab Managers, and EHS Officers. Chemical CAS:
57259-71-9 Synonyms: 1-[2-(hydroxymethyl)phenyl]ethanal,

-methyl-1,2-benzenedimethanol.[1][2]

Executive Summary & Immediate Directives

Status:Hazardous Chemical Waste (Irritant, Harmful). Physical State: Solid (at room
temperature).[3]

e DO NOT dispose of down the drain or in municipal trash.

« DO NOT mix with strong oxidizing agents (e.g., nitric acid, perchlorates) in waste containers.

[4]

e CRITICAL DISTINCTION: Do not confuse with 1-Phenylethanol (CAS 98-85-1), which is a
liquid.[5] Ensure the CAS number 57259-71-9 matches your inventory to apply the correct
solid-waste protocols.
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Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in safe disposal. This compound
is a diol (containing two hydroxyl groups), which influences its solubility and reactivity.

Property Data Operational Implication

) i ) Must be disposed of via solid
Solid (White to off-white

Physical State waste streams unless
powder) )
dissolved.
Molecular Formula Organic combustible material.
N Soluble in alcohols, DMSO; Rinsates may require agueous
Solubility . .
Mod. Water Sol. organic waste collection.

Handle with standard PPE

GHS Classification Warning o
(Nitrile gloves, safety glasses).

H302 (Harmful if

swallowed)H315 (Skin Dust control is required during
Irritant)H319 (Eye Irritant)H335  transfer.

(Resp. Irritant)

Hazard Codes

Pre-Disposal Handling & Storage[7][9]

Before disposal, the material must be segregated correctly to prevent cross-reactivity.

e Segregation: Store away from oxidizing agents and strong acids.[4][6] The hydroxyl groups
can react vigorously with oxidizers, potentially causing exothermic reactions in waste drums.

e Labeling: All waste containers must be labeled "Hazardous Waste" with the specific
constituent name fully written out: 1-(2-(Hydroxymethyl)phenyl)ethanol.

o Container Type:
o Solids: High-density polyethylene (HDPE) wide-mouth jars.

o Liquids: Amber glass or HDPE bottles.
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Disposal Procedures

Select the appropriate workflow based on the state of the waste.[7]

Scenario A: Pure Solid Substance (Expired or Surplus)

Protocol:
o Transfer: Transfer the solid chemical into a dedicated Solid Hazardous Waste container.
e Labeling: Mark the container with the GHS hazard class "Toxic/lrritant.”

» Deactivation (Optional): For small trace amounts (<50 mg), the solid can be dissolved in a
combustible solvent (e.g., ethanol) and managed as liquid organic waste (see Scenario B).
Note: Direct solid disposal is preferred for bulk quantities to minimize solvent waste volume.

Scenario B: In Solution (Reaction Mixtures/Mother
Liquor)

Protocol:
o Solvent Identification: Identify the primary solvent.
o Halogenated Solvents (DCM, Chloroform): Dispose in Halogenated Waste stream.[8]

o Non-Halogenated Solvents (Methanol, Acetone, Ethyl Acetate): Dispose in Non-
Halogenated Organic Waste stream.

» Concentration Check: If the concentration of 1-(2-(Hydroxymethyl)phenyl)ethanol is >5%,
note this on the waste tag as a "High Load" organic contaminant.

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Paper)

Protocol:

» Collection: Place contaminated disposables into a clear, heavy-duty polyethylene bag
(minimum 2 mil thickness).
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¢ Secondary Containment: Seal the bag and place it inside the laboratory's solid hazardous
waste drum/box.

+ Sharps: If needles/syringes are contaminated, they must go into a rigid Biohazard/Sharps
container, labeled with the chemical name.

Disposal Decision Tree

The following logic flow ensures the material ends up in the correct regulatory stream.

Waste Generation

Physical State?

Pure Substance Consumables \ Dissolved

Contaminated Debris
(Gloves, Wipes)

Solid Hazardous Waste Solvent Tvne?
(Tag: Toxic/lrritant) ype:

Contains Halogens Flammable/Organic \\Water Based

Solid / Powder Liquid / Solution

Halogenated Solvent Non-Halogenated Solvent

(DCM, CHCI3) (MeOH, EtOH) Aqueous Solution

l

Agueous Chemical Waste
(Do NOT Drain Pour)
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Figure 1: Decision matrix for segregating 1-(2-(Hydroxymethyl)phenyl)ethanol waste

streams.

Spill Management Protocol

In the event of a spill, immediate containment is necessary to prevent aerosolization of the

irritant powder.

PPE Required: Nitrile gloves, safety goggles, lab coat, and N95 dust mask (if powder is

aerosolized).

 |solate: Demarcate the area.

e Solid Spill:
o Do not dry sweep (creates dust).
o Cover with a wet paper towel or use a HEPA-filtered vacuum.
o Scoop material into a waste container.

e Liquid Spill (Solution):

o Cover with an inert absorbent (vermiculite or spill pads).

o Do not use combustible materials like sawdust if the solvent is flammable.

o Decontamination: Wash the surface with soap and water. Collect the rinsate as Aqueous

Chemical Waste.

Solid: Wet Wipe / Scoop
Powder (Avoid Dust)

a—
2. Don PPE
1. Alert & Isolate (Gloves, Goggles, Mask) Solution » 4. Bag Waste & Label

5. Wash Surface
(Collect Rinsate)

Liquid: Apply Absorbent
(Vermiculite)
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Figure 2: Step-by-step spill response workflow.

Regulatory Compliance (US/Global)

e RCRA (USA): This chemical is not explicitly listed on the EPA P-list or U-list. However, it
must be characterized by the generator. If dissolved in a flammable solvent (Flash point <
60°C), the waste is D001 (Ignitable). As a pure solid, it is regulated based on its toxicity
profile (Irritant/Harmful).

» Drain Disposal: Strictly prohibited. The high organic content contributes to Biological Oxygen
Demand (BOD) and potential aquatic toxicity.

e Transport: Not regulated as a Dangerous Good (DG) for transport (No UN Number assigned
for the solid CAS 57259-71-9), simplifying shipping to disposal facilities [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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